Cas no 140201-05-4 (4(3H)-Pyrimidinone, 2-(1,1-dimethylethyl)-3-methyl-)

• Product Name: 4(3H)-Pyrimidinone, 2-(1,1-dimethylethyl)-3-methyl-
• CAS No: 140201-05-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 1286728
• PubChem ID: 15744747
• Update Time: 2025-04-20

4(3H)-Pyrimidinone, 2-(1,1-dimethylethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-(1,1-dimethylethyl)-3-methyl-
• 140201-05-4
• 2-(1,1-Dimethylethyl)-3-methyl-4(3H)-pyrimidinone
• DTXSID801231755

• Inchi： 1S/C9H14N2O/c1-9(2,3)8-10-6-5-7(12)11(8)4/h5-6H,1-4H3
• InChI Key： LTIKMEISYFMNEB-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(C(C)(C)C)N1C

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67